Cas no 2708281-63-2 (hexahydro-​3-​methyl-1H-​Azepin-​3-​amine hydrochloride (1:2))

• Product Name: hexahydro-​3-​methyl-1H-​Azepin-​3-​amine hydrochloride (1:2)
• CAS No: 2708281-63-2
• MF: C₇H₁₈Cl₂N₂
• MW: 201.14
• CID: 5083124
• PubChem ID: 162341887
• Update Time: 2025-05-19

hexahydro-​3-​methyl-1H-​Azepin-​3-​amine hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 2708281-63-2
• 3-methylazepan-3-amine;dihydrochloride
• 3-methylazepan-3-amine dihydrochloride
• 3-METHYLAZEPAN-3-AMINE 2HCL
• AT24711
• PS-19080
• 3-methylazepan-3-amine diHCl
• hexahydro-​3-​methyl-1H-​Azepin-​3-​amine hydrochloride (1:2)

• Inchi： 1S/C7H16N2.2ClH/c1-7(8)4-2-3-5-9-6-7;;/h9H,2-6,8H2,1H3;2*1H
• InChI Key： MYDMJTDTDXGTJP-UHFFFAOYSA-N
• SMILES： C1C(C)(N)CNCCC1.Cl.Cl

Computed Properties

• Exact Mass: 200.0847040g/mol
• Monoisotopic Mass: 200.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38Ų

Additional information on hexahydro-​3-​methyl-1H-​Azepin-​3-​amine hydrochloride (1:2)

Hexahydro-3-Methyl-1H-Azepin-3-Amine Hydrochloride (1:2): A Comprehensive Overview

Hexahydro-3-methyl-1H-azepin-3-amine hydrochloride (1:2), also known by its CAS number 2708281-63-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azepines, which are seven-membered nitrogen-containing heterocycles. The hexahydro prefix indicates that the molecule is fully hydrogenated, while the methyl group at position 3 adds a branching point to its structure. The hydrochloride salt form suggests that it exists as a zwitterionic species in its crystalline state, which is common for amine-containing compounds.

The synthesis of hexahydro-3-methyl-1H-azepin-3-amine hydrochloride (1:2) typically involves multi-step processes, often starting from simpler precursors like aldehydes or ketones. Recent advancements in catalytic asymmetric hydrogenation have enabled the efficient production of this compound with high enantiomeric excess, making it more accessible for research and industrial applications. The azepine ring system is particularly interesting due to its structural similarity to other nitrogen-containing heterocycles like piperidine and morpholine, which are widely used in drug design.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with therapeutic potential. For instance, studies have shown that derivatives of hexahydro-3-methyl-1H-azepin-3-amine hydrochloride (1:2) can exhibit modulatory effects on various ion channels and receptors, making them valuable candidates for drug discovery programs targeting neurological disorders such as epilepsy and chronic pain.

From a structural standpoint, the methyl group at position 3 plays a critical role in stabilizing the molecule's conformation. Computational studies using molecular dynamics simulations have revealed that this substitution enhances the compound's lipophilicity, which is a desirable property for improving drug bioavailability. Furthermore, the hydrochloride salt form ensures optimal solubility in aqueous media, facilitating its use in biological assays and preclinical studies.

Recent breakthroughs in medicinal chemistry have also highlighted the importance of stereochemistry in determining the biological activity of hexahydro-3-methyl-1H-azepin-3-amines. Enantiomerically pure forms of this compound have been shown to exhibit differential pharmacokinetic profiles, underscoring the need for precise control over stereochemistry during synthesis. This has led to increased interest in developing enantioselective synthesis routes for this compound.

In terms of toxicity and safety profiles, preliminary studies suggest that hexahydro-3-methyl-1H-Azepin hydrochloride (1:2) exhibits low acute toxicity when administered at therapeutic doses. However, further long-term toxicological studies are required to fully assess its safety profile for human use. Regulatory agencies emphasize the importance of thorough safety evaluations before any compound can be approved for clinical trials.

The versatility of hexahydro azepine derivatives extends beyond pharmaceutical applications. They have also found utility in agrochemicals and materials science due to their unique chemical properties. For example, certain derivatives have demonstrated potent insecticidal activity, making them candidates for next-generation pest control agents.

Looking ahead, ongoing research into hexahydro azepine chemistry is expected to uncover new functional groups and structural motifs that could expand its application scope further. Collaborative efforts between academic institutions and pharmaceutical companies are paving the way for innovative uses of this compound in diverse fields.

In conclusion, hexahydro 3 methyl azepine amine hydrochloride (CAS No. 270828163) stands out as a versatile and intriguing molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in future chemical innovations.